Cas no 2228854-95-1 (4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine)

• Product Name: 4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine
• CAS No: 2228854-95-1
• MF: C₁₄H₁₇F₄N
• MW: 275.285097837448
• CID: 6593202
• PubChem ID: 165633518
• Update Time: 2025-05-20

4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine
• 4-{1-[2-fluoro-4-(trifluoromethyl)phenyl]ethyl}piperidine
• EN300-1942831
• 2228854-95-1

• Inchi： 1S/C14H17F4N/c1-9(10-4-6-19-7-5-10)12-3-2-11(8-13(12)15)14(16,17)18/h2-3,8-10,19H,4-7H2,1H3
• InChI Key： GUTOIXNAVCNNEN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C(C)C1CCNCC1

Computed Properties

• Exact Mass: 275.12971219g/mol
• Monoisotopic Mass: 275.12971219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on 4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine

Chemical Profile of 4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine (CAS No. 2228854-95-1)

4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine, identified by the CAS number 2228854-95-1, is a specialized organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the piperidine class, which is well-documented for its role as a key structural motif in numerous bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. The presence of a fluoro-substituted aromatic ring and a trifluoromethyl group at specific positions in its molecular framework contributes significantly to its chemical reactivity and potential biological activity.

The fluoro and trifluoromethyl groups are strategically incorporated into the phenyl ring, which enhances the compound's lipophilicity and metabolic stability. These substituents are widely recognized in medicinal chemistry for their ability to modulate pharmacokinetic profiles, improve binding affinity to biological targets, and influence overall drug efficacy. The piperidine ring itself provides a rigid, three-dimensional structure that can interact favorably with protein binding sites, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on developing novel piperidine derivatives with enhanced pharmacological properties. The compound 4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine represents a significant advancement in this area, as it combines the favorable characteristics of fluoro and trifluoromethyl substitution with the inherent bioactivity of the piperidine core. This combination has led to promising results in preclinical studies, where the compound has demonstrated potential as a lead candidate for further development.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine-based molecules have shown promise in targeting receptors and enzymes involved in conditions such as depression, anxiety, and neurodegenerative diseases. The specific substitution pattern in 4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine is believed to enhance its interaction with these targets, potentially leading to improved therapeutic outcomes compared to existing treatments.

The fluoro group at the 2-position of the phenyl ring is particularly noteworthy, as it has been shown to increase metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, the trifluoromethyl group at the 4-position contributes to electron-withdrawing effects, which can fine-tune the electronic properties of the molecule and influence its binding interactions. These features make 4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine a versatile scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications affect biological activity. Molecular modeling studies have been instrumental in predicting the binding modes of 4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine with target proteins, providing valuable insights into its potential pharmacological effects. These studies have highlighted its ability to interact with a range of CNS-related receptors, including serotonin receptors (5-HT), dopamine receptors (D), and norepinephrine reuptake transporters (NET).

The compound's potential as an antidepressant has been particularly well-documented. Preclinical studies have shown that derivatives of piperidine with similar substitution patterns exhibit robust antidepressant-like effects in animal models. The presence of both fluoro and trifluoromethyl groups appears to synergistically enhance these effects by improving receptor binding affinity and reducing metabolism. These findings have spurred interest in exploring 4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine as a novel therapeutic agent for mood disorders.

Beyond its applications in CNS disorders, 4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine has also shown promise in other therapeutic areas. Its structural features make it amenable to further derivatization, allowing medicinal chemists to explore new chemical spaces and identify additional bioactivities. For instance, modifications at the piperidine nitrogen or the phenyl ring could lead to compounds with enhanced activity against other neurological or cardiovascular diseases.

The synthesis of 4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical studies and potential future clinical trials.

In conclusion, 4-{1-2-fluoro-4-(trifluoromethyl)phenylethyl}piperidine (CAS No. 2228854-95-1) is a promising compound with significant potential in medicinal chemistry. Its unique structural features, combined with preclinical evidence supporting its bioactivity, make it an attractive candidate for further development into novel therapeutics. As research continues to uncover new applications for piperidine-based molecules, compounds like this one are poised to play a crucial role in addressing unmet medical needs across multiple therapeutic areas.